Cas no 824935-70-8 (6H-Quinindolin-11-amine, 6-methyl-N-phenyl-)

6H-Quinindolin-11-amine, 6-methyl-N-phenyl- structure
824935-70-8 structure
Product Name:6H-Quinindolin-11-amine, 6-methyl-N-phenyl-
CAS No:824935-70-8
MF:C22H17N3
MW:323.390484571457
CID:690483
PubChem ID:24203281
Update Time:2025-04-19

6H-Quinindolin-11-amine, 6-methyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 6H-Quinindolin-11-amine, 6-methyl-N-phenyl-
    • 6-methyl-N-phenylindolo[2,3-b]quinolin-11-amine
    • NSC727483
    • 6-METHYL-N-PHENYL-6H-INDOLO[2,3-B]QUINOLIN-11-AMINE
    • NSC-727483
    • 824935-70-8
    • DTXSID30639807
    • Inchi: 1S/C22H17N3/c1-25-19-14-8-6-12-17(19)20-21(23-15-9-3-2-4-10-15)16-11-5-7-13-18(16)24-22(20)25/h2-14H,1H3,(H,23,24)
    • InChI Key: PPEMCIOSQLXPRB-UHFFFAOYSA-N
    • SMILES: N1(C)C2C=CC=CC=2C2=C(C3C=CC=CC=3N=C12)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 323.142247555g/mol
  • Monoisotopic Mass: 323.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 29.8Ų
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